Cas no 16243-58-6 (Boron, bis[m-(1H-pyrazolato-kN1:kN2)]tetrakis(1H-pyrazolato-kN1)di- (9CI))

• Product Name: Boron, bis[m-(1H-pyrazolato-kN1:kN2)]tetrakis(1H-pyrazolato-kN1)di- (9CI)
• CAS No: 16243-58-6
• MF: C₁₈H₁₈B₂N₁₂
• MW: 424.037919521332
• CID: 169594
• PubChem ID: 435793
• Update Time: 2025-04-19

Boron, bis[m-(1H-pyrazolato-kN1:kN2)]tetrakis(1H-pyrazolato-kN1)di- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boron, bis[m-(1H-pyrazolato-kN1:kN2)]tetrakis(1H-pyrazolato-kN1)di- (9CI)
• 4,4,8,8-tetrakis(1-pyrazolyl)pyrazabole
• 4,4,8,8-tetrapyrazolylpyrazabole
• AC1L9088
• NSC 376442
• DTXSID10167370
• Boron, bis[.mu.-(1H-pyrazolato-.kappa.N1:.kappa.N2)]tetrakis(1H-pyrazolato- .kappa.N1)di-
• SCHEMBL4441180
• NSC376442
• NSC-376442
• 2,2,8,8-tetra(pyrazol-1-yl)-3,9-diaza-1,7-diazonia-2,8-diboranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,10-tetraene
• tetra(pyrazol-1-yl)[?]
• 16243-58-6
• Boron, bis(mu-(1H-pyrazolato-kappaN1:kappaN2))tetrakis(1H-pyrazolato-kappaN1)di-

• Inchi： 1S/C18H18B2N12/c1-7-21-25(11-1)19(26-12-2-8-22-26)29-15-5-17-31(29)20(27-13-3-9-23-27,28-14-4-10-24-28)32-18-6-16-30(19)32/h1-18H
• InChI Key： RDGTWIZRTUHWQW-UHFFFAOYSA-N
• SMILES： [N+]12[B-](N3C=CC=N3)(N3C=CC=N3)N3C=CC=[N+]3[B-](N3C=CC=N3)(N3C=CC=N3)N1C=CC=2

Computed Properties

• Exact Mass: 422.20394
• Monoisotopic Mass: 424.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Melting Point: 255-257 °C(lit.)
• PSA: 88.9
• LogP: 0.41140

Boron, bis[m-(1H-pyrazolato-kN1:kN2)]tetrakis(1H-pyrazolato-kN1)di- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38